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Compound of Interest

Compound Name: Prolyl Endopeptidase Inhibitor 1

Cat. No.: B1595805 Get Quote

For Immediate Reference: Treat Prolyl Endopeptidase Inhibitor 1 as a hazardous chemical

waste. Do not dispose of it down the drain or in regular trash.

This document provides essential safety and logistical information for the proper disposal of

Prolyl Endopeptidase Inhibitor 1 (CAS 86925-97-5), also known as Boc-Pro-prolinal. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with standard laboratory waste disposal

regulations.

While a specific Safety Data Sheet (SDS) for Prolyl Endopeptidase Inhibitor 1 is not readily

available, information from structurally related compounds, such as N-BOC-L-Prolinal,

suggests that it should be handled as a potentially hazardous substance.

Hazard Assessment and Safety Precautions
Based on data for related chemical structures, Prolyl Endopeptidase Inhibitor 1 should be

handled with care. The primary known hazards are associated with its aldehyde functional

group and its dipeptide nature.

Personal Protective Equipment (PPE) required when handling Prolyl Endopeptidase Inhibitor
1 for disposal:

Eye Protection: Safety goggles with side-shields.
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Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in

case of a spill, impervious clothing may be necessary.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If aerosols or

dust may be generated, a suitable respirator should be worn.

Quantitative Data Summary
Property Value Source

CAS Number 86925-97-5
--INVALID-LINK--, --INVALID-

LINK--[1][2]

Molecular Formula C15H24N2O4
--INVALID-LINK--, --INVALID-

LINK--[1][3]

Molecular Weight 296.36 g/mol --INVALID-LINK--[3]

Appearance Solid (White to off-white) --INVALID-LINK--[3]

Storage Conditions

Powder: -20°C for up to 2

years. In DMSO: -80°C for up

to 6 months.

--INVALID-LINK--, --INVALID-

LINK--[3][4]

Related Compound Hazards

N-BOC-L-Prolinal: Flammable

liquid and vapor, causes skin

and eye irritation, may cause

respiratory irritation.

--INVALID-LINK--[5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Prolyl Endopeptidase
Inhibitor 1 in a laboratory setting.

Initial Assessment:

Treat all waste containing Prolyl Endopeptidase Inhibitor 1, including pure compound,

solutions, and contaminated materials, as hazardous chemical waste.
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Do not dispose of this chemical down the sink or in the regular trash.[6]

Segregation of Waste:

Segregate waste containing Prolyl Endopeptidase Inhibitor 1 from other laboratory

waste streams to prevent accidental reactions.

Store in a designated hazardous waste accumulation area.

Container Requirements:

Use a chemically compatible and leak-proof container for waste collection. The original

container is often a suitable choice if it is in good condition.

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Prolyl Endopeptidase Inhibitor 1."

Waste Accumulation:

Keep the hazardous waste container securely closed except when adding waste.

Store the waste container in a secondary containment bin to mitigate potential spills.

Disposal of Contaminated Materials:

Any materials, such as pipette tips, gloves, or absorbent pads, that come into contact with

Prolyl Endopeptidase Inhibitor 1 should be disposed of as hazardous waste in the same

designated container.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional guidelines for waste manifest and pickup procedures.

Experimental Workflow and Disposal Pathway
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The following diagrams illustrate the decision-making process and the physical workflow for the

proper disposal of Prolyl Endopeptidase Inhibitor 1.
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Caption: Disposal Workflow for Prolyl Endopeptidase Inhibitor 1.

Waste Containing
Prolyl Endopeptidase Inhibitor 1

Is this chemical waste
hazardous?

Treat as Hazardous Waste

Yes (Assume Yes)

Dispose in Regular Trash

No (Not Recommended)

Dispose Down the Drain

No (Not Recommended)

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Decision Pathway for Disposal of Prolyl Endopeptidase Inhibitor 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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